Cas no 21979-60-2 (Quinolinium,7-methoxy-1-methyl-, iodide (1:1))

• Product Name: Quinolinium,7-methoxy-1-methyl-, iodide (1:1)
• CAS No: 21979-60-2
• MF: C₁₁H₁₂INO
• MW: 301.123555183411
• CID: 284868
• PubChem ID: 24192715
• Update Time: 2025-04-19

Quinolinium,7-methoxy-1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,7-methoxy-1-methyl-, iodide (1:1)
• DTXSID90638230
• NSC-142523
• 7-Methoxy-1-methylquinolin-1-ium iodide
• NSC142523
• 21979-60-2

• Inchi： 1S/C11H12NO.HI/c1-12-7-3-4-9-5-6-10(13-2)8-11(9)12;/h3-8H,1-2H3;1H/q+1;/p-1
• InChI Key： XFOOJQUTIGAXOE-UHFFFAOYSA-M
• SMILES： [I-].O(C)C1C=CC2=CC=C[N+](C)=C2C=1

Computed Properties

• Exact Mass: 174.09196
• Monoisotopic Mass: 300.99636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.11